Cas no 1214335-86-0 (6-Fluoro-2-(pyridin-3-yl)nicotinic acid)

• Product Name: 6-Fluoro-2-(pyridin-3-yl)nicotinic acid
• CAS No: 1214335-86-0
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• CID: 4925574
• Update Time: 2025-08-05

6-Fluoro-2-(pyridin-3-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(pyridin-3-yl)nicotinic acid

• Inchi： 1S/C11H7FN2O2/c12-9-4-3-8(11(15)16)10(14-9)7-2-1-5-13-6-7/h1-6H,(H,15,16)
• InChI Key： OPOGRKCDIJARJX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Fluoro-2-(pyridin-3-yl)nicotinic acid

Introduction to 6-Fluoro-2-(pyridin-3-yl)nicotinic acid (CAS No: 1214335-86-0)

6-Fluoro-2-(pyridin-3-yl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No) 1214335-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the sixth position and a pyridine ring at the second position introduces unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The structural features of 6-Fluoro-2-(pyridin-3-yl)nicotinic acid contribute to its distinct chemical behavior and biological interactions. The fluorine substituent, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceutical agents. The pyridine moiety further modulates the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it an attractive candidate for further exploration in the development of novel therapeutic entities.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential roles in modulating various biological pathways. 6-Fluoro-2-(pyridin-3-yl)nicotinic acid has been studied for its potential applications in areas such as inflammation, cardiovascular health, and neuroprotection. Preliminary research suggests that this compound may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the inflammatory cascade. Additionally, its structural similarity to nicotinic acid derivatives known for their cholesterol-lowering effects hints at possible applications in managing metabolic disorders.

One of the most compelling aspects of 6-Fluoro-2-(pyridin-3-yl)nicotinic acid is its potential as a lead compound for further drug discovery. The fluorine atom's ability to increase binding affinity has been leveraged in the development of several high-affinity ligands used in research settings. The pyridine ring provides a versatile handle for chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic targets. This flexibility makes it an excellent starting point for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

Recent advancements in computational chemistry have further enhanced the study of 6-Fluoro-2-(pyridin-3-yl)nicotinic acid. Molecular docking simulations and quantum mechanical calculations have been employed to predict its interactions with biological targets such as enzymes and receptors. These studies have provided valuable insights into the compound's binding mechanism and have helped identify key residues involved in its pharmacological effects. Such computational tools are indispensable in modern drug discovery, enabling researchers to accelerate the development of novel therapeutics.

The synthesis of 6-Fluoro-2-(pyridin-3-yl)nicotinic acid presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible for research purposes. Multi-step synthetic routes involving fluorination reactions and palladium-catalyzed cross-coupling have been optimized to produce high yields of pure material. These advancements have not only facilitated laboratory-scale studies but also opened doors for large-scale production if future clinical applications are pursued.

In conclusion, 6-Fluoro-2-(pyridin-3-yl)nicotinic acid (CAS No: 1214335-86-0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for nicotinic acid derivatives, compounds like this one are likely to play a crucial role in the development of next-generation pharmaceutical agents.